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Compound of Interest

Compound Name: JZL195

Cat. No.: B608286 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of the

dual FAAH and MAGL inhibitor, JZL195, this guide is intended for researchers, scientists, and

drug development professionals. Adherence to these procedures is critical for maintaining a

safe laboratory environment and ensuring regulatory compliance.

JZL195 is a potent research chemical, and while its Safety Data Sheet (SDS) may classify it as

a non-hazardous substance, responsible disposal is a cornerstone of safe laboratory practice.

[1] This document outlines the necessary steps and precautions for the proper disposal of

JZL195, ensuring the safety of personnel and the protection of the environment.

Key Safety and Handling Information
Before handling JZL195, it is imperative to be familiar with its properties and the necessary

safety precautions. Personal Protective Equipment (PPE) should be worn at all times, including

safety glasses, gloves, and a lab coat. All handling of the compound should be performed in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

aerosols.[1]
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Property Information Source

Chemical Name

4-[(3-

Phenoxyphenyl)methyl]-1-

piperazinecarboxylic acid 4-

nitrophenyl ester

[2]

Molecular Formula C24H23N3O5 [2][3]

Molecular Weight 433.46 g/mol [2][3][4]

Appearance Solid [1]

Solubility

Soluble to 50 mM in DMSO.[3]

DMF: 5 mg/ml.[5] Water

solubility: <1 mg/mL.[1]

[1][3][5]

Storage Store at -20°C.[1][2][3] [1][2][3]

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents.[1]
[1]

JZL195 Disposal Protocol
While JZL195 is not classified as a hazardous substance, it should not be disposed of in the

regular trash or down the drain.[1] All chemical waste, regardless of hazard classification, must

be disposed of in accordance with institutional and local environmental regulations.

Step 1: Waste Collection

Solid Waste:

Place any unused or expired JZL195 powder in a clearly labeled, sealable container

designated for chemical waste.

Contaminated materials such as weigh boats, pipette tips, and gloves should also be

collected in this container.

Liquid Waste:
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Solutions of JZL195 (e.g., in DMSO) should be collected in a separate, compatible, and

clearly labeled liquid chemical waste container.

Do not mix with incompatible waste streams (e.g., strong acids, bases, or oxidizing

agents).[1]

Step 2: Labeling

Clearly label the waste container with "JZL195 Waste" and include the full chemical name.

If in solution, indicate the solvent used (e.g., "JZL195 in DMSO").

Ensure the label is securely attached and legible.

Step 3: Storage of Waste

Store the sealed waste container in a designated, well-ventilated, and secure chemical

waste storage area.

Keep the container away from sources of ignition and direct sunlight.[1]

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the chemical waste.

Follow all institutional procedures for waste manifest and handover.

Spill Management
In the event of a spill, take the following immediate actions:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment: Wear appropriate PPE, including a respirator if necessary.[1]

Containment and Cleanup:
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For solid spills, carefully sweep or scoop the material into a designated waste container,

avoiding dust generation.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth). Do not use combustible materials like paper towels.

Place the absorbed material into a sealed container for disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Waste Disposal: Dispose of all cleanup materials as chemical waste, following the

procedures outlined above.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of JZL195.
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JZL195 Disposal Workflow

Preparation & Handling

Waste Segregation

Containment & Labeling

Final Disposal
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Contact EHS for Pickup

End: Proper Disposal
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Caption: Workflow for the proper disposal of JZL195.
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Mechanism of Action and Research Context
JZL195 is a dual inhibitor of fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase

(MAGL), with IC50 values of 2 nM and 4 nM, respectively.[2][3][6] By inhibiting these enzymes,

JZL195 elevates the levels of the endocannabinoids anandamide (AEA) and 2-

arachidonoylglycerol (2-AG) in vivo.[3][7] This mechanism of action is central to its use in

research investigating the endocannabinoid system. The following diagram illustrates the

signaling pathway affected by JZL195.

JZL195 Mechanism of Action
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Caption: JZL195 inhibits FAAH and MAGL, blocking endocannabinoid degradation.
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By adhering to these guidelines, laboratories can ensure the safe and responsible

management of JZL195 waste, contributing to a culture of safety and environmental

stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b608286?utm_src=pdf-body
https://www.benchchem.com/product/b608286?utm_src=pdf-custom-synthesis
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M4890-5mg__SDS.pdf
https://www.tocris.com/products/jzl-195_4715
https://www.rndsystems.com/products/jzl-195_4715
https://en.wikipedia.org/wiki/JZL195
https://www.caymanchem.com/product/13668/jzl-195
https://www.medchemexpress.com/JZL195.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4150743/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4150743/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4150743/
https://www.benchchem.com/product/b608286#jzl195-proper-disposal-procedures
https://www.benchchem.com/product/b608286#jzl195-proper-disposal-procedures
https://www.benchchem.com/product/b608286#jzl195-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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